Ozone

• CAS No.: 10028-15-6
• Product Name: Ozone
• Molecular Formula: O3
• Molecular Weight: 47.998 g/mol
• IUPAC Name: ozone
• Standard InChI: InChI=1S/O3/c1-3-2
• Standard InChIKey: CBENFWSGALASAD-UHFFFAOYSA-N
• SMILES: [O-][O+]=O
• Canonical SMILES: [O-][O+]=O
• Boiling Point: -169.6 °F at 760 mm Hg (EPA, 1998); -111.9 °C; -112 °C; -169°F
• Colorform: COLORLESS GAS; DARK BLUE LIQ; BLUE-BLACK CRYSTALS; BLUISH GAS; Colorless to blue gas.
• Density: 1.614 at -319.7 °F (NTP, 1992); GAS: 2.144 G/L @ 0 °C; LIQ: 1.614 G/L @ -195.4 °C; 1.614 at -319.7°F; 1.66(relative gas density)
• Melting Point: -314 °F (EPA, 1998); -192.7 + or - 2 °C; -193 °C; -315°F
• Physical Description: Ozone appears as a colorless to bluish gas that condenses to a dark blue liquid, or blue-black crystals. Has a characteristic odor in concentrations less than 2 ppm. Used as a disinfectant for air and water; used for bleaching waxes, textiles and oils, ozonolysis of unsaturated fatty acids to pelargonic and other acids; manufacture of ink; catalyst; water treatment for taste and odor control; mold and bacteria inhibitor in cold storage; bleaching agent. (EPA, 1998); COLOURLESS OR BLUISH GAS WITH CHARACTERISTIC ODOUR.; Colorless to blue gas with a very pungent odor.
• Description: Ozone appears as a colorless to bluish gas that condenses to a dark blue liquid, or blue-black crystals. Has a characteristic odor in concentrations less than 2 ppm. Used as a disinfectant for air and water; used for bleaching waxes, textiles and oils, ozonolysis of unsaturated fatty acids to pelargonic and other acids; manufacture of ink; catalyst; water treatment for taste and odor control; mold and bacteria inhibitor in cold storage; bleaching agent. (EPA, 1998); Ozone is an elemental molecule with formula O3. An explosive, pale blue gas (b.p. -112℃) that has a characteristic, pleasant odour, it is continuously produced in the upper atmosphere by the action of solar ultraviolet radiation on atmospheric oxygen. It is an antimicrobial agent used in the production of bottled water, as well as in the treatment of meat, poultry and other foodstuffs. It has a role as a member of greenhouse gas, a disinfectant, a tracer, an electrophilic reagent, a mutagen, an oxidising agent and an antiseptic drug. It is a member of reactive oxygen species, an elemental molecule, a triatomic oxygen and a gas molecular entity.; Ozone has been used in trials studying the treatment of Mild Asthma and Primary Apical Periodontite.
• Shelf Life: UNSTABLE GAS ... @ NORMAL TEMP DECOMP TO BIATOMIC OXYGEN. ... IN LIQ OR SOLID PHASE PARTICULARLY UNSTABLE.; ALTHOUGH STABILITY OF OZONE IN AQ SOLN DECR AS ALKALINITY RISES, THIS EFFECT IS REVERSED @ HIGH CONCN; T/2 OF OZONE IS 2 MIN IN 1 N SODIUM HYDROXIDE; IT IS INCR TO 83 HR IN 20 N SODIUM HYDROXIDE; Liquefiable at -12 °C.
• Solubility: 3e-05 g/100 g at 68° F (NTP, 1992); 49 CC/100 CC WATER AT 0 °C; SOL IN ALKALINE SOLVENTS, OILS; Solubility in water: none; (32°F): 0.001%
• Synonyms: Ground Level Ozone; Level Ozone, Ground; Level Ozone, Low; Low Level Ozone; Ozone; Ozone, Ground Level; Ozone, Low Level; Ozone, Tropospheric; Tropospheric Ozone
• Vapor Density: 1.7 (EPA, 1998) (Relative to Air); Relative vapor density (air = 1): 1.6; 1.66
• Vapor Pressure: 41257 mm Hg at 10.4 °F (EPA, 1998); >1 atm
• PubChem Compound: 24823
• Last Modified: Nov 11 2021